2-(Cyclopentylthio)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]ethanone
• InChI: InChI=1S/C19H27NO4S2/c1-24-15-6-8-17(9-7-15)26(22,23)18-10-12-20(13-11-18)19(21)14-25-16-4-2-3-5-16/h6-9,16,18H,2-5,10-14H2,1H3
• InChI Key: NDDVDSPOSPDHRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)C(=O)CSC3CCCC3
• Molecular Formula: C19H27NO4S2
• Molecular Weight: 397.6 g/mol
• CAS No.: 1448063-85-1

Description

2-(Cyclopentylthio)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H27NO4S2 and its molecular weight is 397.55. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of novel sulfones, including derivatives of 2-(Cyclopentylthio)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone, has been explored for their potential anticancer activity. Compounds with biologically active hydrazides, hydrazonoyl cyanide, 1,2-dihydropyridines, chromene, and benzochromene moieties were synthesized and evaluated for in vitro anticancer activity against the breast cancer cell line MCF7. This research underscores the potential of these derivatives in cancer treatment strategies (Bashandy et al., 2011).

Chemical Synthesis and Structural Analysis

Another study focused on the synthesis of compounds via condensation and cyclization processes involving derivatives of this compound. The crystal structure analysis of these compounds provided insights into their molecular conformations, demonstrating the role of these derivatives in advancing the understanding of chemical structures and reactions (Wang et al., 2010).

Enzyme Interaction Studies

Research on the interactions of major metabolites of prasugrel, a thienopyridine antiplatelet agent, with cytochromes P450, has highlighted the biotransformation processes involving derivatives similar to this compound. This study contributes to a deeper understanding of drug metabolism and the role of cytochrome P450 enzymes in the activation of pharmacologically active compounds (Rehmel et al., 2006).